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Compound of Interest

Compound Name: 6-Fluoroisoquinolin-4-ol

Cat. No.: B15303526 Get Quote

Application Notes and Protocols: 6-
Fluoroisoquinolin-4-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and a

representative experimental application of 6-Fluoroisoquinolin-4-ol. The isoquinoline scaffold

is a significant structural motif in medicinal chemistry, forming the core of numerous therapeutic

agents used in the treatment of a wide range of diseases, including cancer and inflammatory

conditions.[1][2][3] The introduction of a fluorine atom can modulate the compound's

physicochemical properties, such as metabolic stability and membrane permeability, making

fluorinated heterocycles a subject of growing interest in drug discovery.[4][5]

Physicochemical and Safety Data
Proper handling and storage are predicated on understanding the compound's properties and

potential hazards. While specific data for 6-Fluoroisoquinolin-4-ol is not extensively

published, the following tables summarize expected properties based on its chemical structure

and data from similar fluorinated heterocyclic compounds.

Table 1: Physicochemical Properties of 6-Fluoroisoquinolin-4-ol
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Property Value Source

Molecular Formula C₉H₆FNO Calculated

Molecular Weight 163.15 g/mol Calculated

Appearance
Off-white to light yellow solid

(Expected)
N/A

Solubility
Soluble in DMSO, Methanol

(Expected)
N/A

pKa
~8-9 (Phenolic hydroxyl,

Predicted)
N/A

Table 2: Hazard Identification and Safety Precautions (Based on Analogous Compounds)

Hazard Class GHS Pictogram Precautionary Statements

Acute Toxicity, Oral (Harmful) nötig
P264, P270, P301+P312,

P501

Skin Irritation (Irritant) nötig
P280, P302+P352,

P332+P313

Eye Irritation (Warning) nötig
P280, P305+P351+P338,

P337+P313

Specific Target Organ Toxicity nötig P261, P304+P340, P312

Note: This information is based on general safety data for fluorinated aromatic compounds and

should be confirmed by consulting the supplier-specific Safety Data Sheet (SDS).

Handling and Storage Procedures
Adherence to strict safety protocols is mandatory when handling research chemicals. The

following procedures are based on best practices for handling potentially hazardous, powdered

chemical compounds.[6]

Personal Protective Equipment (PPE)
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A robust defense against exposure starts with appropriate PPE.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use nitrile or other chemically resistant gloves. Inspect gloves for integrity

before each use.

Body Protection: A lab coat is required. For operations with a high risk of dust generation,

consider disposable coveralls.

Respiratory Protection: Handle only in a certified chemical fume hood. If a fume hood is not

available, a properly fitted respirator (e.g., N95 or higher) is necessary for weighing and

transferring the solid.

Safe Handling Workflow
The following diagram outlines the standard workflow for safely handling 6-Fluoroisoquinolin-
4-ol powder, from retrieval to waste disposal.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Fume Hood Work Area

Retrieve Compound from Storage

Weigh Required Amount in Hood

Dissolve in Appropriate Solvent (e.g., DMSO)

Decontaminate Glassware & Surfaces

Dispose of Waste in Labeled Containers

Return Compound to Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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